Cas no 1261946-47-7 (5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol)

• Product Name: 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol
• CAS No: 1261946-47-7
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• MDL: MFCD18313906
• CID: 2765249
• PubChem ID: 53219585
• Update Time: 2025-11-01

5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol, 95%
• 1261946-47-7
• DTXSID40684409
• 2'-Chloro-4-fluoro-5'-methoxy[1,1'-biphenyl]-3-ol
• 5-(2-CHLORO-5-METHOXYPHENYL)-2-FLUOROPHENOL
• MFCD18313906
• 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol

• MDL： MFCD18313906
• Inchi： 1S/C13H10ClFO2/c1-17-9-3-4-11(14)10(7-9)8-2-5-12(15)13(16)6-8/h2-7,16H,1H3
• InChI Key： JJTMMFRRVRWXEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=C(C=1)O)F)OC

Computed Properties

• Exact Mass: 252.0353354Da
• Monoisotopic Mass: 252.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol

5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol: A Versatile Compound in Pharmaceutical Research

The compound 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol (CAS No. 1261946-47-7) has emerged as a critical molecule in modern pharmaceutical development. This compound, characterized by its unique 2-fluorophenol core and a 2-chloro-5-methoxyphenyl substituent, represents a significant advancement in the design of bioactive molecules. Recent studies have highlighted its potential applications in anti-inflammatory, antioxidant, and anti-cancer therapies, making it a focal point for researchers and pharmaceutical companies. The synthesis and functionalization of this compound are being actively explored to optimize its pharmacological properties.

5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol is a derivative of 2-fluorophenol, which is known for its ability to modulate cellular signaling pathways. The introduction of a 2-chloro-5-methoxyphenyl group significantly enhances its chemical reactivity and biological activity. This structural modification allows the compound to interact with multiple molecular targets, including tyrosine kinase receptors, NF-κB pathways, and mitochondrial enzymes, thereby expanding its therapeutic potential. Researchers have reported that this compound exhibits low toxicity and high selectivity, which are essential attributes for drug development.

Recent advancements in green chemistry have enabled the synthesis of 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol through more sustainable methods. For instance, a 2023 study published in *Journal of Medicinal Chemistry* described a catalytic approach that reduces energy consumption and waste generation during the synthesis process. This method not only improves the efficiency of 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol production but also aligns with global efforts to reduce the environmental impact of pharmaceutical manufacturing. The use of 2-chloro-5-methoxyphenyl as a functional group in this context underscores its importance in creating compounds with enhanced solubility and bioavailability.

5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol has demonstrated promising anti-inflammatory properties in preclinical studies. A 2022 study published in *Inflammation Research* found that this compound effectively inhibits the activation of NF-κB, a key regulator of inflammatory responses. The 2-fluorophenol moiety plays a crucial role in this mechanism by modulating the activity of cyclooxygenase-2 (COX-2) enzymes. This finding suggests that 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol could be a valuable candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Additionally, 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol has shown potential in anti-cancer research. A 2023 study in *Cancer Letters* reported that this compound induces apoptosis in breast cancer cells by targeting the mitochondrial pathway. The 2-chloro-5-methoxyphenyl group appears to enhance the compound's ability to disrupt mitochondrial membrane potential, leading to programmed cell death. These findings highlight the importance of 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol in the design of targeted therapies for cancer treatment.

5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol is also being investigated for its antioxidant properties. Research published in *Antioxidants* in 2023 indicated that this compound effectively scavenges free radicals and reduces oxidative stress in cellular models. The 2-fluorophenol core is believed to contribute to its antioxidant activity by donating hydrogen atoms to neutralize reactive oxygen species (ROS). This property makes 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol a potential candidate for the development of antioxidant supplements and cosmeceutical products.

Furthermore, the 2-chloro-5-methoxyphenyl substituent in 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol has been linked to its anti-diabetic potential. A 2022 study in *Diabetes Research and Clinical Practice* found that this compound improves insulin sensitivity in type 2 diabetes models. The 2-fluorophenol moiety is thought to modulate insulin receptor signaling, leading to enhanced glucose uptake in muscle and adipose tissues. These results suggest that 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol could be a novel therapeutic agent for metabolic disorders.

The pharmacokinetic profile of 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol is another area of active research. Studies have shown that this compound exhibits high oral bioavailability and low hepatic metabolism, which are advantageous for drug development. The 2-chloro-5-methoxyphenyl group contributes to the compound's stability in the gastrointestinal tract, allowing for efficient absorption. Additionally, the 2-fluorophenol core enhances its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol is also being explored for its potential in neurodegenerative diseases. A 2023 study in *Neuroscience Letters* reported that this compound reduces neuroinflammation in Alzheimer's disease models. The 2-fluorophenol moiety is believed to inhibit the activation of microglial cells, which are implicated in the progression of neurodegenerative conditions. These findings highlight the broad therapeutic applications of 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol in neurological disorders.

In conclusion, 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol represents a significant advancement in pharmaceutical research. Its unique 2-fluorophenol core and 2-chloro-5-methoxyphenyl substituent enable it to interact with multiple molecular targets, making it a versatile compound for anti-inflammatory, anti-cancer, antioxidant, and anti-diabetic applications. Ongoing studies are focused on optimizing its synthesis, enhancing its pharmacological properties, and expanding its therapeutic potential. As research continues, 5-(2-Chloro-5-methoxyphenyl)-2-fluorophenol is poised to play a pivotal role in the development of next-generation therapeutics.